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Compound of Interest

Compound Name: Myristoleyl arachidate

Cat. No.: B15600985 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a comprehensive overview of the

recommended disposal procedures for Myristoleyl arachidate, a saturated wax ester. While

specific institutional and local regulations must always be followed, this document outlines

essential safety and logistical information based on the compound's known properties.

Myristoleyl arachidate, also known as tetradecyl icosanoate, is a long-chain saturated fatty

acid ester.[1][2] While it is not classified as a hazardous substance, proper disposal protocols

are necessary to maintain a safe laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for Myristoleyl arachidate, providing a

quick reference for its physical and chemical properties.
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Property Value Source

CAS Number 22413-04-3 [1][2]

Molecular Formula C₃₄H₆₈O₂ [1][2]

Molecular Weight 508.9 g/mol [1][2][3]

Purity >95-99% (typical) [2][3]

Storage Temperature Room temperature or -20°C [2][3]

Experimental Protocols: Disposal Procedures
While a specific Safety Data Sheet (SDS) for Myristoleyl arachidate is not readily available in

public databases, a safe disposal protocol can be established based on general best practices

for non-hazardous chemical waste. It is crucial to consult with your institution's Environmental

Health and Safety (EHS) office for specific guidance and to ensure compliance with local, state,

and federal regulations.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing the appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Nitrile gloves

Step-by-Step Disposal Guide:

Waste Collection:

Collect waste Myristoleyl arachidate in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with the compound. A high-density

polyethylene (HDPE) or glass container is suitable.
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The label should clearly state "Waste Myristoleyl Arachidate" and include the CAS

number (22413-04-3).

Waste Segregation:

Do not mix Myristoleyl arachidate waste with other chemical waste streams unless

explicitly permitted by your EHS office.

Keep it separate from hazardous waste, such as solvents, reactive chemicals, and heavy

metals.

Storage of Waste:

Store the sealed waste container in a designated waste accumulation area within the

laboratory.

This area should be well-ventilated and away from heat sources or incompatible materials.

Disposal Request:

When the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS office.

Follow their specific procedures for scheduling and documenting the waste transfer.

Contaminated Materials:

Any materials, such as weighing paper, pipette tips, or gloves, that are lightly

contaminated with Myristoleyl arachidate should be disposed of in the appropriate solid

waste stream as directed by your EHS office. For significant contamination, these

materials should be collected in the same waste container as the chemical itself.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Myristoleyl
arachidate.
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Myristoleyl Arachidate Disposal Workflow

Start: Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Segregate from
Hazardous Waste

Store in Designated
Waste Accumulation Area

Submit Chemical Waste
Pickup Request to EHS

End: EHS Collection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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